Cas no 821806-27-3 (4H-1,4-Benzothiazine-2-carbonitrile, 7-chloro-3-hydroxy-, 1,1-dioxide)

• Product Name: 4H-1,4-Benzothiazine-2-carbonitrile, 7-chloro-3-hydroxy-, 1,1-dioxide
• CAS No: 821806-27-3
• MF: C₉H₅ClN₂O₃S
• MW: 256.665599584579
• CID: 696154
• PubChem ID: 71419657
• Update Time: 2025-04-19

4H-1,4-Benzothiazine-2-carbonitrile, 7-chloro-3-hydroxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 7-chloro-3-hydroxy-, 1,1-dioxide
• 7-chloro-3-hydroxy-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile
• 7-Chloro-3-hydroxy-1,1-dioxo-1,4-dihydro-1lambda~6~,4-benzothiazine-2-carbonitrile
• DTXSID20838887
• 821806-27-3

• Inchi： 1S/C9H5ClN2O3S/c10-5-1-2-6-7(3-5)16(14,15)8(4-11)9(13)12-6/h1-3,12-13H
• InChI Key： QQVGTXLOJZPYDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(C(C#N)=C(N2)O)(=O)=O

Computed Properties

• Exact Mass: 255.9709409g/mol
• Monoisotopic Mass: 255.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.6Ų